Cas no 2171854-22-9 (5-cyclopropyl-1-(3-fluoropyridin-4-yl)-1H-pyrazole-3-carboxylic acid)
5-cyclopropyl-1-(3-fluoropyridin-4-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2171854-22-9
- EN300-1627539
- 5-cyclopropyl-1-(3-fluoropyridin-4-yl)-1H-pyrazole-3-carboxylic acid
-
- Inchi: 1S/C12H10FN3O2/c13-8-6-14-4-3-10(8)16-11(7-1-2-7)5-9(15-16)12(17)18/h3-7H,1-2H2,(H,17,18)
- InChI Key: ZMIQENKMFRYMAP-UHFFFAOYSA-N
- SMILES: FC1C=NC=CC=1N1C(=CC(C(=O)O)=N1)C1CC1
Computed Properties
- Exact Mass: 247.07570473g/mol
- Monoisotopic Mass: 247.07570473g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 68Ų
5-cyclopropyl-1-(3-fluoropyridin-4-yl)-1H-pyrazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1627539-0.05g |
5-cyclopropyl-1-(3-fluoropyridin-4-yl)-1H-pyrazole-3-carboxylic acid |
2171854-22-9 | 0.05g |
$683.0 | 2023-07-10 | ||
| Enamine | EN300-1627539-0.1g |
5-cyclopropyl-1-(3-fluoropyridin-4-yl)-1H-pyrazole-3-carboxylic acid |
2171854-22-9 | 0.1g |
$715.0 | 2023-07-10 | ||
| Enamine | EN300-1627539-0.25g |
5-cyclopropyl-1-(3-fluoropyridin-4-yl)-1H-pyrazole-3-carboxylic acid |
2171854-22-9 | 0.25g |
$748.0 | 2023-07-10 | ||
| Enamine | EN300-1627539-0.5g |
5-cyclopropyl-1-(3-fluoropyridin-4-yl)-1H-pyrazole-3-carboxylic acid |
2171854-22-9 | 0.5g |
$781.0 | 2023-07-10 | ||
| Enamine | EN300-1627539-1.0g |
5-cyclopropyl-1-(3-fluoropyridin-4-yl)-1H-pyrazole-3-carboxylic acid |
2171854-22-9 | 1.0g |
$813.0 | 2023-07-10 | ||
| Enamine | EN300-1627539-2.5g |
5-cyclopropyl-1-(3-fluoropyridin-4-yl)-1H-pyrazole-3-carboxylic acid |
2171854-22-9 | 2.5g |
$1594.0 | 2023-07-10 | ||
| Enamine | EN300-1627539-5.0g |
5-cyclopropyl-1-(3-fluoropyridin-4-yl)-1H-pyrazole-3-carboxylic acid |
2171854-22-9 | 5.0g |
$2360.0 | 2023-07-10 | ||
| Enamine | EN300-1627539-10.0g |
5-cyclopropyl-1-(3-fluoropyridin-4-yl)-1H-pyrazole-3-carboxylic acid |
2171854-22-9 | 10.0g |
$3500.0 | 2023-07-10 | ||
| Enamine | EN300-1627539-50mg |
5-cyclopropyl-1-(3-fluoropyridin-4-yl)-1H-pyrazole-3-carboxylic acid |
2171854-22-9 | 50mg |
$683.0 | 2023-09-22 | ||
| Enamine | EN300-1627539-100mg |
5-cyclopropyl-1-(3-fluoropyridin-4-yl)-1H-pyrazole-3-carboxylic acid |
2171854-22-9 | 100mg |
$715.0 | 2023-09-22 |
5-cyclopropyl-1-(3-fluoropyridin-4-yl)-1H-pyrazole-3-carboxylic acid Related Literature
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on 5-cyclopropyl-1-(3-fluoropyridin-4-yl)-1H-pyrazole-3-carboxylic acid
Introduction to 5-cyclopropyl-1-(3-fluoropyridin-4-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 2171854-22-9)
5-cyclopropyl-1-(3-fluoropyridin-4-yl)-1H-pyrazole-3-carboxylic acid, identified by its CAS number 2171854-22-9, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrazole family, a class of molecules known for their broad biological activity and utility in medicinal applications. The structural features of this compound, particularly the presence of a cyclopropyl group and a fluorinated pyridine moiety, contribute to its unique chemical properties and potential therapeutic benefits.
The 5-cyclopropyl substituent in the molecular structure imparts steric hindrance, which can influence the compound's binding affinity and selectivity when interacting with biological targets. This feature is particularly valuable in drug design, as it allows for fine-tuning of interactions with enzymes and receptors. Additionally, the 3-fluoropyridin-4-yl group introduces electronic and steric effects that can modulate the compound's pharmacokinetic properties, such as solubility and metabolic stability. These attributes make 5-cyclopropyl-1-(3-fluoropyridin-4-yl)-1H-pyrazole-3-carboxylic acid a promising candidate for further investigation in various therapeutic areas.
In recent years, there has been a growing interest in developing novel compounds based on pyrazole scaffolds due to their versatility and efficacy. Pyrazoles have been extensively studied for their anti-inflammatory, antimicrobial, anticancer, and anti-diabetic properties. The introduction of fluorine atoms into pyrazole derivatives has further enhanced their biological activity by improving lipophilicity and metabolic stability. For instance, fluorinated pyrazoles have shown promising results in preclinical studies as inhibitors of kinases and other enzymes involved in cancer progression.
Current research indicates that 5-cyclopropyl-1-(3-fluoropyridin-4-yl)-1H-pyrazole-3-carboxylic acid exhibits potential as an anti-inflammatory agent. Studies have demonstrated that pyrazole derivatives can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. The presence of the cyclopropyl group may enhance binding to these enzymes, leading to more potent anti-inflammatory effects. Additionally, the fluorinated pyridine moiety could improve the compound's bioavailability by increasing its lipophilicity while maintaining good water solubility.
Another area of interest is the application of 5-cyclopropyl-1-(3-fluoropyridin-4-yl)-1H-pyrazole-3-carboxylic acid in anticancer research. Pyrazole-based compounds have been reported to inhibit the growth of various cancer cell lines by targeting multiple signaling pathways involved in tumor progression. The cyclopropyl group may enhance binding affinity to cancer-related enzymes, while the fluorinated pyridine moiety could improve metabolic stability, allowing for prolonged half-life and sustained therapeutic effect. Preclinical studies have shown that such derivatives can induce apoptosis in cancer cells and suppress tumor growth in animal models.
The synthesis of 5-cyclopropyl-1-(3-fluoropyridin-4-yl)-1H-pyrazole-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between cyclopropylamine derivatives and fluorinated pyridine carboxaldehydes, followed by carboxylation at the 3-position of the pyrazole ring. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluorinated pyridine moiety efficiently.
In terms of pharmacokinetic properties, 5-cyclopropyl-1-(3-fluoropyridin-4-yl)-1H-pyrazole-3-carboxylic acid demonstrates favorable characteristics that make it suitable for clinical development. The cyclopropyl group enhances lipophilicity, improving membrane permeability and facilitating cellular uptake. The fluorinated pyridine moiety contributes to metabolic stability by resisting degradation through cytochrome P450-mediated pathways. These properties collectively ensure that the compound remains active in vivo for an extended period, allowing for effective therapeutic intervention.
Evaluation of 5-cyclopropyl-1-(3-fluoropyridin-4-yl)-1H-pyrazole-3-carboxylic acid in preclinical models has revealed promising results regarding its safety profile. Initial toxicity studies indicate that the compound is well-tolerated at moderate doses, with minimal side effects observed. Further investigations are underway to assess its long-term safety and potential for off-target interactions. These studies are crucial for determining the feasibility of advancing this compound into clinical trials where it can be evaluated for its efficacy in human patients.
The potential applications of 5-cyclopropyl-1-(3-fluoropyridin-4-yl)-1H-pyrazole-3-carboxylic acid extend beyond anti-inflammatory and anticancer therapies. Research is ongoing to explore its utility in treating neurological disorders, infectious diseases, and other chronic conditions where modulation of inflammatory pathways or enzyme activity is beneficial. The structural flexibility of this compound allows for further derivatization to optimize its pharmacological properties for specific therapeutic targets.
In conclusion, 5-cyclopropyl-1-(3-fluoropyridin-4-yll)-1H-pyrazole - 3 - carboxylic acid (CAS No. 2171854 - 22 - 9) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of structural features enhances its biological activity and pharmacokinetic properties, making it a valuable candidate for further research and development. As our understanding of molecular interactions continues to advance, compounds like this are poised to play a crucial role in addressing unmet medical needs across multiple therapeutic areas.
2171854-22-9 (5-cyclopropyl-1-(3-fluoropyridin-4-yl)-1H-pyrazole-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)